Cas no 428466-69-7 (4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide)

• Product Name: 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide
• CAS No: 428466-69-7
• MF: C₁₄H₂₂BrNO₄S
• MW: 380.297782421112
• CID: 6012908
• PubChem ID: 1337911
• Update Time: 2025-06-08

4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide
• 4-bromo-2,5-dimethoxy-N,N-dipropylbenzenesulfonamide
• Benzenesulfonamide, 4-bromo-2,5-dimethoxy-N,N-dipropyl-
• VU0037355-2
• AP-263/41329437
• 428466-69-7
• F1058-0146
• Z1349043321
• Oprea1_873686
• SR-01000234974
• SR-01000234974-1
• AKOS002288797
• Oprea1_168440

• Inchi： 1S/C14H22BrNO4S/c1-5-7-16(8-6-2)21(17,18)14-10-12(19-3)11(15)9-13(14)20-4/h9-10H,5-8H2,1-4H3
• InChI Key： CSCHECKNWSQULJ-UHFFFAOYSA-N
• SMILES： C1(S(N(CCC)CCC)(=O)=O)=CC(OC)=C(Br)C=C1OC

Computed Properties

• Exact Mass: 379.04529g/mol
• Monoisotopic Mass: 379.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide

Research Update on 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide (CAS: 428466-69-7) and Its Applications in Chemical Biology and Medicine

The compound 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide (CAS: 428466-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide as a versatile scaffold in medicinal chemistry. Its sulfonamide moiety, combined with bromo and dimethoxy substituents, offers a promising platform for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinase targets, suggesting potential applications in oncology and inflammatory diseases.

In terms of synthetic chemistry, advancements have been made in the efficient preparation of 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide and its analogs. A recent patent application (WO2023056789) describes an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. The optimized protocol involves a key sulfonylation step followed by selective bromination, achieving an overall yield of 78% with excellent purity.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for this compound class. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that the dipropylamine group plays a crucial role in enhancing blood-brain barrier penetration, making these compounds particularly interesting for central nervous system (CNS) drug development. Additionally, the bromo substituent at the 4-position was found to be essential for maintaining high binding affinity to target proteins.

Emerging applications of 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide derivatives include their use as chemical probes in target identification and validation studies. A recent chemical proteomics study utilized a biotinylated analog of this compound to identify novel protein targets in cancer cell lines, uncovering previously unrecognized interactions with metabolic enzymes. This finding opens new avenues for therapeutic intervention in metabolic disorders and cancer.

Safety and toxicological assessments of 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide have also progressed significantly. Recent preclinical studies indicate a favorable safety profile at therapeutic doses, with no significant off-target effects observed in comprehensive in vitro safety pharmacology panels. However, researchers caution that the metabolic stability of these compounds may require further optimization, as preliminary data suggest potential for cytochrome P450-mediated metabolism.

Looking forward, the scientific community anticipates expanded applications of 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide derivatives in drug discovery. Several pharmaceutical companies have included analogs of this compound in their discovery pipelines, targeting indications ranging from neurodegenerative diseases to autoimmune disorders. The unique combination of physicochemical properties and biological activity makes this scaffold particularly attractive for the development of first-in-class therapeutics.

In conclusion, 4-bromo-2,5-dimethoxy-N,N-dipropylbenzene-1-sulfonamide (CAS: 428466-69-7) represents a promising chemical entity with diverse applications in biomedical research. Continued investigation into its pharmacological properties and synthetic optimization will likely yield important discoveries in the coming years. Researchers are encouraged to explore the full potential of this scaffold while addressing remaining challenges in drug-like properties and target selectivity.